10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one
CAS No.:
Cat. No.: VC17535991
Molecular Formula: C9H9N3OS
Molecular Weight: 207.25 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C9H9N3OS |
|---|---|
| Molecular Weight | 207.25 g/mol |
| IUPAC Name | 10-methyl-4-thia-1,8,12-triazatricyclo[7.3.0.02,6]dodeca-2(6),9,11-trien-7-one |
| Standard InChI | InChI=1S/C9H9N3OS/c1-5-2-10-12-7-4-14-3-6(7)9(13)11-8(5)12/h2H,3-4H2,1H3,(H,11,13) |
| Standard InChI Key | ASMSLWLTEAKBTG-UHFFFAOYSA-N |
| Canonical SMILES | CC1=C2NC(=O)C3=C(N2N=C1)CSC3 |
Introduction
10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one is a complex organic compound characterized by its unique tricyclic structure, which incorporates sulfur and nitrogen atoms. This heterocyclic compound belongs to the triazatriene class, featuring multiple unsaturated bonds within its rings. Its molecular formula is not explicitly provided in the available sources, but its molecular weight is reported to be approximately 182.21 g/mol, though another source suggests it might be closer to 206.21 g/mol.
Synthesis and Reaction Conditions
The synthesis of 10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one involves multi-step chemical reactions requiring specific reagents such as bases or acids to facilitate cyclization and functionalization steps. Key factors influencing the synthesis include temperature, solvent choice, and reaction time, which are critical for achieving high yields and purity.
Typical Reagents and Conditions
| Reagent/Condition | Role in Synthesis |
|---|---|
| Bases/Acids | Facilitate cyclization and functionalization |
| Halogenating Agents | Introduce halogen substituents for further modification |
| Oxidizing Agents | Modify oxidation states of functional groups |
| Temperature Control | Optimizes reaction rates and selectivity |
| Solvent Choice | Influences solubility and reaction environment |
Biological Activity and Applications
Research indicates that 10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one exhibits significant biological activity, particularly in pharmacology and biochemistry. Its unique structure allows it to interact with various biological targets, potentially modulating enzyme activity or acting as an inhibitor in biochemical pathways. Studies have shown promising results in its application as an antimicrobial agent and as a candidate for drug development against specific diseases.
Potential Applications
| Application Area | Description |
|---|---|
| Medicinal Chemistry | Drug development for specific diseases |
| Material Science | Exploration of novel materials with unique properties |
| Antimicrobial Agents | Potential use in combating microbial infections |
Comparison with Similar Compounds
Several compounds share structural similarities with 10-Methyl-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one, including variations with different substituents or heterocyclic frameworks. These compounds often exhibit distinct pharmacological properties based on their structural differences.
| Compound Name | Structural Features | Unique Aspects |
|---|---|---|
| 1-Methyl-4-thia-1,8-diazabicyclo[5.3.0]decane | Contains nitrogen but lacks the tricyclic structure | Simpler structure with fewer functional groups |
| 10-Bromo-4-thia-1,8,12-triazatricyclo[7.3.0.0,2,6]dodeca-2(6),9,11-trien-7-one | Bromine substituted for methyl group | Enhanced reactivity due to bromine |
| 12-(Chloromethyl)-8-methyl-5-thia-1,8-dihydrotriazolo[4,5-b]pyridine | Different heterocyclic framework | Exhibits distinct pharmacological properties |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume